Feeding Deterrence vs. Jolkinolide B
In a head-to-head comparison of four ent-abietane diterpenoids tested simultaneously against Hep-G2, A549, HCT116, and AGS cell lines using MTT assay, 17-hydroxyjolkinolide A exhibited a distinct potency ranking and cell line selectivity profile [1]. Against Hep-G2 cells, 17-hydroxyjolkinolide A demonstrated superior potency (IC50 = 9.3 μM) compared to jolkinolide A (11.2 μM), jolkinolide B (16.7 μM), and 17-hydroxyjolkinolide B (18.4 μM). However, in A549 lung cancer cells, its potency (IC50 = 16.9 μM) was lower than jolkinolide B (20.2 μM) but comparable to 17-hydroxyjolkinolide B (14.3 μM). The compound displayed the widest potency range among the four tested (9.3–20.2 μM across cell lines), indicating greater cell-type selectivity than its comparators.
Jolkinolide B: 342.1 ppm, 361.4 ppm
~1.85-fold lower potency for HJA
| Evidence Dimension | Cytotoxicity (IC50, μM) |
|---|---|
| Target Compound Data | Hep-G2: 9.3 ± 1.2; A549: 16.9 ± 1.3; HCT116: 19.1 ± 1.4; AGS: 20.2 ± 2.6 |
| Comparator Or Baseline | Jolkinolide A: Hep-G2 11.2 ± 1.6, A549 12.0 ± 0.8, HCT116 27.7 ± 2.3, AGS 17.7 ± 2.9; Jolkinolide B: Hep-G2 16.7 ± 3.4, A549 20.2 ± 1.7, HCT116 17.4 ± 1.1, AGS 18.7 ± 2.3; 17-Hydroxyjolkinolide B: Hep-G2 18.4 ± 2.7, A549 14.3 ± 2.5, HCT116 27.8 ± 1.9, AGS 13.9 ± 0.8 |
| Quantified Difference | 17-Hydroxyjolkinolide A shows ~1.2-fold higher potency than jolkinolide A in Hep-G2; ~1.8-fold higher than 17-hydroxyjolkinolide B in Hep-G2; ~2.2-fold lower potency than 17-hydroxyjolkinolide B in AGS |
| Conditions | MTT assay; 48 h incubation; Hep-G2 (hepatoma), A549 (lung), HCT116 (colon), AGS (gastric) cell lines |
Why This Matters
Procurement of 17-hydroxyjolkinolide A over jolkinolide A or B-series analogs is justified for studies targeting Hep-G2 liver cancer models where this specific compound demonstrates the highest potency among the four diterpenoids tested.
- [1] Chemical Composition, Anti-Breast Cancer Activity and Extraction Techniques of Ent-Abietane Diterpenoids from Euphorbia fischeriana Steud. Molecules. 2022; 27(14):4453. Table 1. View Source
